Cas no 89359-12-6 (Butanedioic acid, (4-chlorophenyl)-, (S)-)

• Product Name: Butanedioic acid, (4-chlorophenyl)-, (S)-
• CAS No: 89359-12-6
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 603227
• Update Time: 2024-01-31

Butanedioic acid, (4-chlorophenyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (4-chlorophenyl)-, (S)-
• Butanedioic acid, (4-chlorophenyl)-, (S)- (9CI)

• Inchi： 1S/C10H9ClO4/c11-7-3-1-6(2-4-7)8(10(14)15)5-9(12)13/h1-4,8H,5H2,(H,12,13)(H,14,15)/t8-/m0/s1
• InChI Key： AGFXJIDIVHRKCA-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](C1=CC=C(Cl)C=C1)CC(O)=O

Computed Properties

• Exact Mass: 228.019
• Monoisotopic Mass: 228.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.454
• Melting Point: 182-185 °C
• Boiling Point: 344.9°C at 760 mmHg
• Flash Point: 162.4°C
• Refractive Index: 1.59
• PSA: 74.60000
• LogP: 1.98290
• pka: 3.47±0.10(Predicted)